Cas no 4538-08-3 (Butanamide, N-[4-(aminosulfonyl)phenyl]-)

• Product name: Butanamide, N-[4-(aminosulfonyl)phenyl]-
• CAS No: 4538-08-3
• MF: C₁₀H₁₄N₂O₃S
• MW: 242.29476
• CID: 1519822
• PubChem ID: 3510137

Butanamide, N-[4-(aminosulfonyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-[4-(aminosulfonyl)phenyl]-
• 4538-08-3
• 4-n-Butanamido-benzenesulfonamide
• N-(4-sulfamoylphenyl)butanamide
• N-(4-Sulfamoyl-phenyl)-butyramide
• AKOS003870402
• SCHEMBL6254979
• aromatic sulfonamide compound 11
• BDBM16646
• CHEMBL23591
• G92UUU86L8
• n-[4-(aminosulfonyl)phenyl]butanamide

• Inchi： InChI=1S/C10H14N2O3S/c1-2-3-10(13)12-8-4-6-9(7-5-8)16(11,14)15/h4-7H,2-3H2,1H3,(H,12,13)(H2,11,14,15)
• InChI Key： ZQNHPPBUHNMQIO-UHFFFAOYSA-N
• SMILES： CCCC(=O)NC1=CC=C(C=C1)S(=O)(=O)N

Computed Properties

• Exact Mass: 242.07262
• Monoisotopic Mass: 242.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.6Ų
• XLogP3: 0.8

Experimental Properties

• PSA: 89.26